Cas no 2172460-61-4 (5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172460-61-4
• MF: C₁₂H₁₈N₄OS
• MW: 266.362520694733
• CID: 5568320
• PubChem ID: 165596999
• Update Time: 2025-06-08

5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2172460-61-4
• EN300-1596717
• 5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide

• Inchi： 1S/C12H18N4OS/c13-12(18)11-10(6-8-3-4-8)16(15-14-11)7-9-2-1-5-17-9/h8-9H,1-7H2,(H2,13,18)
• InChI Key： DCSTVMAMCDGBKA-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC2CC2)N(CC2CCCO2)N=N1)N

Computed Properties

• Exact Mass: 266.12013238g/mol
• Monoisotopic Mass: 266.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98Ų

Additional information on 5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172460-61-4)

The compound 5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172460-61-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,2,3-triazole core with a cyclopropylmethyl moiety and a tetrahydrofuran (oxolane) derivative, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate due to the presence of the carbothioamide functional group, which is known to enhance binding affinity in enzyme inhibition studies.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in antifungal agents, kinase inhibitors, and crop protection chemicals. The CAS No. 2172460-61-4 derivative stands out due to its balanced lipophilicity and metabolic stability, attributes critical for optimizing oral bioavailability. Computational studies suggest that the oxolan-2-ylmethyl side chain may contribute to improved blood-brain barrier penetration, a hot topic in central nervous system (CNS) drug development.

Synthetic routes to 5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide often involve click chemistry strategies, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This aligns with the growing trend of green chemistry in industrial processes, as CuAAC reactions are atom-economical and generate minimal waste. Analytical characterization typically employs LC-MS and NMR spectroscopy, with the carbothioamide proton appearing as a distinctive singlet in 1H-NMR spectra around δ 10-12 ppm.

From a commercial perspective, this compound is cataloged by specialty chemical suppliers as a high-purity reference standard for medicinal chemistry applications. Its patent landscape reveals utility in PDE4 inhibitor formulations, addressing inflammation-related disorders—a key focus area in precision medicine. The cyclopropyl group’s conformational restriction is hypothesized to reduce off-target effects, a frequent search query among researchers investigating selective enzyme modulators.

Environmental and toxicological profiles of CAS No. 2172460-61-4 remain under active investigation, with preliminary data indicating favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This positions the molecule as a promising candidate for hit-to-lead optimization pipelines. Notably, its thioamide group exhibits potential for hydrogen bond interactions, a feature increasingly explored in proteolysis-targeting chimera (PROTAC) designs—an emerging paradigm in targeted protein degradation therapeutics.

In agrochemical contexts, derivatives of this triazole have demonstrated activity against fungal pathogens through sterol biosynthesis inhibition, resonating with the agricultural sector’s need for resistance-breaking formulations. The oxolane ring’s oxygen atom may facilitate soil mobility, a property frequently queried in environmental fate studies databases.

As the pharmaceutical industry shifts toward fragment-based drug discovery, the compact yet functionalized structure of 5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbothioamide offers strategic advantages for molecular hybridization approaches. Its CAS registry number (2172460-61-4) serves as a crucial identifier in chemical inventory management systems, ensuring traceability in Good Manufacturing Practice (GMP) compliant synthesis.

Ongoing research explores its potential in photopharmacology, where the triazole-thioamide motif could enable light-controlled bioactivity—a cutting-edge intersection with nanomedicine applications. This aligns with frequent searches for stimuli-responsive drug delivery systems in academic literature.

In conclusion, 2172460-61-4 represents a multifaceted chemical entity bridging multiple disciplines. Its structural features address contemporary challenges in drug-likeness optimization and target engagement, while synthetic accessibility meets industrial demands for scalable methodologies. As biomarker-driven therapies gain prominence, this compound’s role in companion diagnostic development may further expand its scientific footprint.